Cas no 2413905-12-9 (tert-butyl N-5-chloro-6-(hydroxymethyl)pyridin-2-ylcarbamate)

• Product Name: tert-butyl N-5-chloro-6-(hydroxymethyl)pyridin-2-ylcarbamate
• CAS No: 2413905-12-9
• MF: C₁₁H₁₅ClN₂O₃
• MW: 258.701401948929
• CID: 5674493
• PubChem ID: 165768551
• Update Time: 2025-05-20

tert-butyl N-5-chloro-6-(hydroxymethyl)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-chloro-6-(hydroxymethyl)pyridin-2-yl]carbamate
• EN300-26666051
• 2413905-12-9
• tert-butyl N-5-chloro-6-(hydroxymethyl)pyridin-2-ylcarbamate

• Inchi： 1S/C11H15ClN2O3/c1-11(2,3)17-10(16)14-9-5-4-7(12)8(6-15)13-9/h4-5,15H,6H2,1-3H3,(H,13,14,16)
• InChI Key： DRBGMDOWMIHAMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=NC=1CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.0771200g/mol
• Monoisotopic Mass: 258.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-5-chloro-6-(hydroxymethyl)pyridin-2-ylcarbamate

Comprehensive Overview of tert-butyl N-5-chloro-6-(hydroxymethyl)pyridin-2-ylcarbamate (CAS No. 2413905-12-9)

The compound tert-butyl N-5-chloro-6-(hydroxymethyl)pyridin-2-ylcarbamate (CAS No. 2413905-12-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the hydroxymethyl and carbamate functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in developing novel drug candidates and crop protection agents.

In recent years, the demand for heterocyclic compounds like tert-butyl N-5-chloro-6-(hydroxymethyl)pyridin-2-ylcarbamate has surged, driven by advancements in medicinal chemistry and green synthesis. This compound's CAS No. 2413905-12-9 is often queried in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its chloro and hydroxymethyl substituents contribute to its reactivity, enabling diverse derivatization pathways.

The synthesis of tert-butyl N-5-chloro-6-(hydroxymethyl)pyridin-2-ylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and catalytic functionalization. Its tert-butyl carbamate moiety enhances stability, making it suitable for storage and transport under standard laboratory conditions. This attribute aligns with the growing emphasis on sustainable chemistry and reduced waste generation in industrial processes.

From a pharmacological perspective, derivatives of this compound have shown promise in targeting enzyme inhibition and receptor modulation. Its pyridine core is a common scaffold in FDA-approved drugs, underscoring its potential in drug discovery. Analysts note increased interest in CAS No. 2413905-12-9 for central nervous system (CNS) and anti-inflammatory applications, reflecting broader trends in precision medicine.

In agrochemical research, tert-butyl N-5-chloro-6-(hydroxymethyl)pyridin-2-ylcarbamate serves as a precursor for pesticide formulations. Its chlorinated pyridine structure is leveraged to design compounds with improved pest resistance and environmental compatibility. This aligns with global initiatives to develop low-toxicity alternatives to traditional agrochemicals, a topic frequently searched in sustainability forums.

Quality control of CAS No. 2413905-12-9 involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These methods ensure compliance with Good Manufacturing Practices (GMP), a critical consideration for contract research organizations (CROs) and API manufacturers. The compound's spectral data and chromatographic purity are often documented in technical datasheets, aiding reproducibility in research.

Emerging applications of tert-butyl N-5-chloro-6-(hydroxymethyl)pyridin-2-ylcarbamate include its use in material science, particularly in coordination polymers and catalysts. Its ability to act as a ligand or building block has sparked interest in nanotechnology circles. This interdisciplinary potential is a hot topic in academic publications and patent filings, further elevating its profile in scientific communities.

For researchers sourcing CAS No. 2413905-12-9, factors like supplier reliability, batch consistency, and regulatory compliance are paramount. The compound's custom synthesis options cater to small-scale research and industrial-scale production, addressing diverse needs. Discussions on platforms like ResearchGate often highlight its utility in cross-coupling reactions and click chemistry.

In summary, tert-butyl N-5-chloro-6-(hydroxymethyl)pyridin-2-ylcarbamate (CAS No. 2413905-12-9) exemplifies the convergence of synthetic versatility and applied science. Its relevance to life sciences, agriculture, and advanced materials ensures sustained interest, mirrored in search trends for pyridine intermediates and carbamate protectors. Future research may unlock further innovations, solidifying its position in cutting-edge chemistry.